ethyl 4-({[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H20N4O5S2/c1-3-31-21(28)14-8-10-15(11-9-14)24-19(27)13-32-22-23-12-18-20(25-22)16-6-4-5-7-17(16)26(2)33(18,29)30/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: VVPFCYGMBMXWCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)C
• Molecular Formula: C22H20N4O5S2
• Molecular Weight: 484.6 g/mol

Description

Ethyl 4-({[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C22H20N4O5S2 and its molecular weight is 484.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic System Synthesis

Heterocyclic compounds play a crucial role in the development of new therapeutic agents and materials. The synthesis of heterocyclic systems often involves complex reactions. For example, the preparation of methyl 2‐[bis(acetyl)ethenyl]aminopropenoate and its reactions with N- and C-nucleophiles to give fused heterocyclic systems demonstrates the chemical versatility and potential for creating bioactive molecules (Selič & Stanovnik, 1997).

Biological Evaluation of Novel Compounds

The discovery of new compounds with potential biological activities is a significant area of research. For instance, novel benzothiazole derivatives synthesized via a one-pot, microwave-assisted method showed promising antibacterial, antioxidant, and antitubercular activities (Bhoi et al., 2016). This highlights the potential of such compounds in the development of new therapeutic agents.

Antimicrobial and Anti-inflammatory Agents

The synthesis and biological evaluation of thienopyrimidine derivatives, aimed at exploring their antimicrobial and non-steroidal anti-inflammatory potential, represent another application area. These compounds, including ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives, demonstrate the intersection of chemical synthesis and pharmacological studies to address health-related issues (Narayana et al., 2006).

Anti-Juvenile Hormone Agents

Research into the regulation of insect growth and development has led to the synthesis of compounds like ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, which exhibit anti-juvenile hormone activity. Such studies are crucial for developing new pest control strategies, demonstrating the role of chemical synthesis in agricultural science (Ishiguro et al., 2003).

Anticancer Agents

The synthesis and evaluation of new compounds for anticancer activity represent a vital research area. For example, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its derivatives have been studied for their potential as apoptosis-inducing agents in breast cancer (Gad et al., 2020). This underscores the ongoing search for more effective and targeted cancer therapies.